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molecular formula C9H7ClN2O2S B2496795 Ethyl 5-chlorothiazolo[5,4-b]pyridine-2-carboxylate CAS No. 1202075-71-5

Ethyl 5-chlorothiazolo[5,4-b]pyridine-2-carboxylate

Cat. No. B2496795
CAS RN: 1202075-71-5
M. Wt: 242.68
InChI Key: WTPAWQQJCMEFFG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US07842685B2

Procedure details

A mixture of ethyl 2-(2,6-dichloropyridin-3-ylamino)-2-thioxoacetate (49.11 g, 175.9 mmol) and cesium carbonate (57.32 g, 175.9 mmol) in THF (350 mL) was heated at 50° C. for 6 h. The reaction suspension was then diluted with water (700 mL) and THF was removed in vacuo at 23° C. The resulting suspension was cooled to 0° C., and the precipitated solid was collected via vacuum filtration, washed with water, and dried in vacuo to provide ethyl 5-chlorothiazolo[5,4-b]pyridine-2-carboxylate as a yellow-orange solid. MS (ESI) m/z: Calculated: 242.0; Observed: 243.0 (M++1).
Name
ethyl 2-(2,6-dichloropyridin-3-ylamino)-2-thioxoacetate
Quantity
49.11 g
Type
reactant
Reaction Step One
Name
cesium carbonate
Quantity
57.32 g
Type
reactant
Reaction Step One
Name
THF
Quantity
350 mL
Type
solvent
Reaction Step One
Name
water
Quantity
700 mL
Type
solvent
Reaction Step Two
Name
THF
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two
Name
ethyl 5-chlorothiazolo[5,4-b]pyridine-2-carboxylate

Identifiers

REACTION_CXSMILES
Cl[C:2]1[C:7]([NH:8][C:9](=[S:15])[C:10]([O:12][CH2:13][CH3:14])=[O:11])=[CH:6][CH:5]=[C:4]([Cl:16])[N:3]=1.C(=O)([O-])[O-].[Cs+].[Cs+]>C1COCC1.O>[Cl:16][C:4]1[N:3]=[C:2]2[S:15][C:9]([C:10]([O:12][CH2:13][CH3:14])=[O:11])=[N:8][C:7]2=[CH:6][CH:5]=1 |f:1.2.3|

Inputs

Step One
Name
ethyl 2-(2,6-dichloropyridin-3-ylamino)-2-thioxoacetate
Quantity
49.11 g
Type
reactant
Smiles
ClC1=NC(=CC=C1NC(C(=O)OCC)=S)Cl
Name
cesium carbonate
Quantity
57.32 g
Type
reactant
Smiles
C([O-])([O-])=O.[Cs+].[Cs+]
Name
THF
Quantity
350 mL
Type
solvent
Smiles
C1CCOC1
Step Two
Name
water
Quantity
700 mL
Type
solvent
Smiles
O
Name
THF
Quantity
0 (± 1) mol
Type
solvent
Smiles
C1CCOC1

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
50 °C
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
was removed in vacuo at 23° C
TEMPERATURE
Type
TEMPERATURE
Details
The resulting suspension was cooled to 0° C.
FILTRATION
Type
FILTRATION
Details
the precipitated solid was collected via vacuum filtration
WASH
Type
WASH
Details
washed with water
CUSTOM
Type
CUSTOM
Details
dried in vacuo

Outcomes

Product
Name
ethyl 5-chlorothiazolo[5,4-b]pyridine-2-carboxylate
Type
product
Smiles
ClC1=CC=C2C(=N1)SC(=N2)C(=O)OCC

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.